Cas no 622791-97-3 ((2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate)

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate is a synthetic benzofuran derivative characterized by its complex molecular structure, incorporating multiple methoxy substituents. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its conjugated system and aromatic functionalities. Its structural features, including the α,β-unsaturated ketone moiety and ester linkage, may contribute to reactivity in nucleophilic addition or cross-coupling reactions. The presence of electron-donating methoxy groups enhances solubility in organic solvents, facilitating purification and further derivatization. This compound is of interest in medicinal chemistry research for its scaffold versatility in designing bioactive agents targeting specific enzymatic pathways.
(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate structure
622791-97-3 structure
Product Name:(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
CAS No:622791-97-3
MF:C27H24O9
MW:492.474068641663
CID:5418656
Update Time:2025-11-02

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
    • Benzoic acid, 3,4-dimethoxy-, 2,3-dihydro-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylene]-6-benzofuranyl ester
    • (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
    • Inchi: 1S/C27H24O9/c1-30-19-9-6-15(10-22(19)32-3)27(29)35-17-7-8-18-21(13-17)36-25(26(18)28)12-16-11-23(33-4)24(34-5)14-20(16)31-2/h6-14H,1-5H3
    • InChI Key: QHLXFGZVRYORPO-UHFFFAOYSA-N
    • SMILES: C(OC1C=C2OC(=CC3=CC(OC)=C(OC)C=C3OC)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Pricemore >>

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F3385-0604-2μmol
(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
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F3385-0604-2mg
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F3385-0604-5mg
(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
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F3385-0604-10mg
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(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Related Literature

Additional information on (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Comprehensive Analysis of (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate (CAS No. 622791-97-3)

The compound (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, identified by CAS No. 622791-97-3, is a sophisticated organic molecule with a unique structural framework. This benzofuran derivative is characterized by its Z-configuration and multiple methoxy groups, which contribute to its distinct chemical and biological properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative treatments for chronic diseases. The benzofuran scaffold of this molecule is particularly noteworthy, as it is a common motif in many pharmacologically active agents. For instance, benzofuran derivatives have shown promise in targeting oxidative stress and inflammatory pathways, making them relevant to conditions like neurodegenerative disorders and metabolic syndromes. The presence of methoxy substituents in this compound further enhances its bioavailability and metabolic stability, key factors in drug development.

The synthesis of CAS No. 622791-97-3 involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a mechanistic perspective, the (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene moiety is believed to interact with cellular targets such as kinases and receptors, although detailed studies are ongoing. Preliminary data suggest that this compound may modulate signal transduction pathways, offering potential therapeutic benefits. Its lipophilic nature, attributed to the aromatic rings and methoxy groups, facilitates membrane permeability, a critical feature for central nervous system (CNS) drugs.

In the context of intellectual property and patent literature, CAS No. 622791-97-3 has been referenced in several applications, highlighting its commercial viability. Companies specializing in high-throughput screening and fragment-based drug design are particularly keen on leveraging its unique properties. Additionally, the compound's potential as a fluorescence probe or imaging agent is under investigation, catering to the rising demand for diagnostic tools in precision medicine.

As the scientific community continues to explore the applications of (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, its role in personalized therapeutics and targeted drug delivery systems is expected to expand. Future research may focus on optimizing its pharmacokinetic profile and evaluating its efficacy in in vivo models. For now, this compound remains a compelling subject of study for chemists, biologists, and pharmacologists alike.

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